Cas no 1021207-10-2 (N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide)

• Product Name: N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide
• CAS No: 1021207-10-2
• MF: C₂₃H₁₈F₃N₃O₃
• MW: 441.402535915375
• CID: 6444599
• Update Time: 2025-06-14

N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide
• 3,4-difluoro-N-[2-[[4-[(4-fluorobenzoyl)amino]benzoyl]amino]ethyl]benzamide

• Inchi： 1S/C23H18F3N3O3/c24-17-6-1-15(2-7-17)23(32)29-18-8-3-14(4-9-18)21(30)27-11-12-28-22(31)16-5-10-19(25)20(26)13-16/h1-10,13H,11-12H2,(H,27,30)(H,28,31)(H,29,32)
• InChI Key： OPTUTMGNLXSGPH-UHFFFAOYSA-N
• SMILES： C(NCCNC(=O)C1=CC=C(NC(=O)C2=CC=C(F)C=C2)C=C1)(=O)C1=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide

Recent Advances in the Study of N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide (CAS: 1021207-10-2)

In recent years, the compound N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide (CAS: 1021207-10-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for drug development.

The primary focus of recent research has been on the compound's role as a potential inhibitor of specific biological targets. Studies have demonstrated that N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide exhibits high affinity and selectivity towards certain protein kinases, which are critical regulators of cellular processes. This selectivity makes it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the compound's core structure can enhance its efficacy and reduce off-target effects.

One of the most significant breakthroughs in the study of this compound has been the development of efficient synthetic routes. Recent publications have detailed novel methodologies for the synthesis of N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide, which improve yield and purity while reducing production costs. These advancements are crucial for scaling up production and facilitating further preclinical and clinical evaluations. Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its target proteins, offering a foundation for the design of next-generation derivatives.

Pharmacological evaluations have also been a key area of investigation. In vitro and in vivo studies have shown that N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are essential for its progression as a therapeutic agent. Furthermore, toxicity assessments have indicated a manageable safety profile, although further studies are needed to fully characterize its long-term effects and potential side effects.

Looking ahead, the research community is optimistic about the potential of N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide to transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound, with several preclinical trials already underway. The integration of advanced technologies, such as high-throughput screening and artificial intelligence, is also anticipated to play a pivotal role in optimizing its therapeutic potential.

In conclusion, the latest research on N-[4-({2-[(3,4-difluorophenyl)formamido]ethyl}carbamoyl)phenyl]-4-fluorobenzamide underscores its promise as a versatile and effective therapeutic agent. Continued exploration of its biological activities, coupled with innovations in synthesis and formulation, will be critical in realizing its full potential. This compound represents a compelling example of how interdisciplinary research can drive progress in chemical biology and pharmaceutical sciences, offering new hope for addressing unmet medical needs.